Rsl3

• Molecular Formula: C23H23ClN2O5
• Molecular Weight: 442.9 g/mol
• InChI: InChI=1S/C23H23ClN2O5/c1-30-22(28)14-9-7-13(8-10-14)21-20-16(15-5-3-4-6-17(15)25-20)11-18(23(29)31-2)26(21)19(27)12-24/h3-10,16,18,20-21,25H,11-12H2,1-2H3/t16?,18-,20?,21+/m1/s1
• InChIKey: CKRZDIUOUCGSBK-YBKKDXPLSA-N

RSL3 for Ferroptosis Research: A Key Tool Compound with Defined Limitations and Selectivity Profile

RSL3, specifically its (1S,3R) stereoisomer, is a widely cited small-molecule inducer of ferroptosis, a regulated, iron-dependent form of cell death [1]. It was initially characterized as a covalent inhibitor of the selenoprotein glutathione peroxidase 4 (GPX4), a key suppressor of lipid peroxidation, and is known for its selective activity against tumor cells harboring oncogenic RAS mutations [2]. However, recent chemoproteomic and pharmacological re-characterizations have revealed that its mechanism is more complex, involving broad inhibition of the selenoproteome, including thioredoxin reductase 1 (TXNRD1), rather than acting solely on GPX4 [3]. This compound is fundamental to ferroptosis research, but its use requires a nuanced understanding of its specific, and limited, target engagement and physicochemical properties [4].

1

Primary Target Context TXNRD1 inhibition pathway, not direct GPX4 inactivation Select based on selenoproteome vs. GPX4-specific study needs

2

Stereochemistry Requirement (1S,3R) isomer for canonical ferroptosis induction (1R,3R) isomer may serve as negative control in CRC models

3

Use Context In vitro mechanistic studies; in vivo use requires formulation optimization Reported poor PK restricts routine animal-model applications

• [1] Dixon, S.J., Lemberg, K.M., Lamprecht, M.R., et al. Ferroptosis: An Iron-Dependent Form of Nonapoptotic Cell Death. Cell 149, 1060–1072 (2012). View Source
• [2] Yang, W.S., SriRamaratnam, R., Welsch, M.E., et al. Regulation of Ferroptotic Cancer Cell Death by GPX4. Cell 156, 317–331 (2014). View Source
• [3] Cheff, D.M., Huang, C., Scholzen, K.C., et al. The ferroptosis inducing compounds RSL3 and ML162 are not direct inhibitors of GPX4 but of TXNRD1. Redox Biology 62, 102703 (2023). View Source
• [4] Peng, S., Chen, G., Yu, K.N., et al. Synergism of non-thermal plasma and low concentration RSL3 triggers ferroptosis via promoting xCT lysosomal degradation through ROS/AMPK/mTOR axis in lung cancer cells. Cell Communication and Signaling 22, 112 (2024). View Source

Why Researchers Cannot Simply Substitute RSL3 with Other GPX4 Inhibitors Like ML162 or ML210

Substituting RSL3 with other 'GPX4 inhibitors' like ML162 or ML210 is not scientifically justified due to fundamental and quantifiable differences in their mechanisms of action. While all three are commonly used to induce ferroptosis, recent studies have proven they are not functionally interchangeable. RSL3 and ML162, for instance, exhibit a complete lack of direct enzymatic inhibition of recombinant GPX4, instead acting as inhibitors of thioredoxin reductase 1 (TXNRD1) [1]. In contrast, ML210 is a potent and direct covalent inhibitor of cellular GPX4 [2]. This mechanistic divergence is further evidenced by their distinct proteome-wide reactivity profiles, with RSL3-yne and ML162-yne probes engaging in far more extensive covalent interactions across the proteome compared to the more selective ML210-yne probe [3]. Therefore, using a substitute without understanding these specific differences could lead to misinterpretation of experimental results, as the observed phenotype will be driven by a different combination of primary and off-target activities.

Mechanism

RSL3: TXNRD1 inhibitor, not a direct GPX4 inhibitor

ML210: direct covalent GPX4 inhibitor. Mechanistic phenotype may shift if substituted without target engagement review.

Selectivity

RSL3: broad selenoproteome reactivity

ML210: higher selectivity for GPX4. Proteome-wide off-target context differs; experimental interpretation may require validation.

Analog

ML162 shares TXNRD1 inhibition but with ~1.7-fold lower IC50

Functional overlap exists, but potency context may not transfer directly; verify in target assay.

• [1] Cheff, D.M., Huang, C., Scholzen, K.C., et al. The ferroptosis inducing compounds RSL3 and ML162 are not direct inhibitors of GPX4 but of TXNRD1. Redox Biology 62, 102703 (2023). View Source
• [2] Eaton, J.K., Ruberto, R.A., Kramm, A., et al. Selective covalent targeting of GPX4 using masked nitrile-oxide electrophiles. Nature Chemical Biology 16, 497–506 (2020). View Source
• [3] Eaton, J.K., Ruberto, R.A., Kramm, A., et al. Selective covalent targeting of GPX4 using masked nitrile-oxide electrophiles. Nature Chemical Biology 16, 497–506 (2020). View Source

Quantitative Evidence of RSL3's Differential Properties vs. Closest Analogs (ML162, ML210) and Ferroptosis Inhibitors

RSL3's Primary Target is TXNRD1, Not GPX4, Unlike ML210

In a direct head-to-head comparison using recombinant protein assays, RSL3 demonstrated a complete inability to directly inhibit the enzymatic activity of purified GPX4 (0% inhibition at 10 µM). Instead, it was found to potently inhibit thioredoxin reductase 1 (TXNRD1) with an IC50 of 0.29 µM. This is in stark contrast to ML210, which is a direct and potent covalent inhibitor of GPX4, but also differs from its close analog ML162, which like RSL3, also failed to inhibit GPX4 and instead inhibited TXNRD1 (IC50 of 0.17 µM) [1].

TXNRD1 vs. GPX4 inhibition

Head-to-head

IC50 0.29 µM TXNRD1
0% GPX4 inhibition at 10 µM

TXNRD1 primary target identification redefines pathway interpretation

ML162 also inhibits TXNRD1 (IC50 0.17 µM); ML210 is GPX4-selective

Evidence Dimension	Inhibition of purified recombinant GPX4 and TXNRD1
Target Compound Data	RSL3: GPX4 Inhibition = 0% at 10 µM; TXNRD1 IC50 = 0.29 µM
Comparator Or Baseline	ML162: GPX4 Inhibition = 0% at 10 µM; TXNRD1 IC50 = 0.17 µM. ML210: GPX4 Inhibitor (covalent), but TXNRD1 inhibition data not directly comparable in this assay.
Quantified Difference	RSL3 and ML162 exhibit zero direct GPX4 inhibition, confirming they are not functional GPX4 inhibitors. RSL3's TXNRD1 IC50 is ~1.7-fold higher than ML162.
Conditions	Recombinant rat TXNRD1 and purified human GPX4 in enzymatic assays with DTNB (for TXNRD1) and NADPH/GR/GSSG-coupled assay (for GPX4).

Why This Matters

This evidence is critical for scientific selection, as it redefines RSL3's primary mechanism of action, which is essential for accurate interpretation of experimental results and for designing studies focused on TXNRD1 versus GPX4 pathways.

• [1] Cheff, D.M., Huang, C., Scholzen, K.C., et al. The ferroptosis inducing compounds RSL3 and ML162 are not direct inhibitors of GPX4 but of TXNRD1. Redox Biology 62, 102703 (2023). View Source

Stereochemical Dependence of RSL3's Antiproliferative Activity in Colorectal Cancer

The activity of RSL3 is strictly dependent on its stereochemistry. While the (1S,3R)-RSL3 isomer is canonically known to inhibit GPX4 and induce ferroptosis, its stereoisomer, (1R,3R)-RSL3, does not inhibit GPX4. Despite this mechanistic difference, a study evaluating both isomers across a panel of colorectal cancer (CRC) cell lines found that the (1R,3R) isomer exhibits antiproliferative activity that is equipotent to (1S,3R)-RSL3 [1].

Stereochemical dependence

Class-level inference

(1S,3R)-RSL3: ferroptosis active
(1R,3R)-RSL3: antiproliferative, no GPX4 inhibition

Enantiomer-specific assay context; (1R,3R) enables GPX4-independent study

Equipotent antiproliferative in CRC cell panel; verify stereochemistry in your model

Evidence Dimension	Antiproliferative activity
Target Compound Data	(1S,3R)-RSL3: Active in CRC cell lines (quantitative IC50 values not provided in summary, described as 'equipotent').
Comparator Or Baseline	(1R,3R)-RSL3: Does not inhibit GPX4 but exhibits antiproliferative activity 'equipotent' to the (1S,3R) isomer across a panel of CRC cell lines.
Quantified Difference	The difference is functional: the (1R,3R) isomer lacks GPX4 inhibitory activity, yet its cellular potency is comparable to the active (1S,3R) isomer.
Conditions	Panel of human colorectal cancer cell lines.

Why This Matters

This finding indicates that the antiproliferative effects of RSL3 in CRC models are not solely mediated by GPX4 inhibition, and that the (1R,3R) isomer can serve as a critical negative control to dissect GPX4-independent mechanisms of action.

• [1] DeAngelo, S.L., Zhao, L., Dziechciarz, S., et al. Recharacterization of RSL3 reveals that the selenoproteome is a druggable target in colorectal cancer. bioRxiv 2024.03.29.587381; Cancer Res 85(15):2788-2804 (2025). View Source

RSL3's Broad Selenoproteome Reactivity Contrasts with ML210's Selectivity

Chemoproteomic profiling using alkyne-tagged probes (RSL3-yne, ML162-yne, ML210-yne) revealed a significant difference in global proteome reactivity. The probes for RSL3 and its analog ML162 engage in a much larger number of covalent interactions across the proteome compared to the more selective ML210-yne probe. Specifically, RSL3-yne and ML162-yne were shown to pull down numerous proteins besides GPX4, indicating a broad, non-selective engagement of the selenoproteome [1].

Proteome-wide reactivity

Head-to-head

RSL3-yne: broad covalent labeling
ML210-yne: markedly lower reactivity

Selectivity profile differs; choose based on desired target space

LOX-IMVI cells, 10 µM probe; ML162-yne similar to RSL3-yne

Evidence Dimension	Proteome-wide covalent engagement
Target Compound Data	RSL3-yne: High degree of proteome-wide covalent labeling, indicating broad selenoprotein reactivity.
Comparator Or Baseline	ML210-yne: Markedly lower proteome reactivity, consistent with its selectivity for GPX4. ML162-yne: Similar broad reactivity to RSL3-yne.
Quantified Difference	A qualitative, but visually striking, difference in the number of fluorescently labeled proteins was observed, with RSL3 and ML162 probes showing many more bands than ML210.
Conditions	LOX-IMVI cells treated with 10 µM of each probe for 1 hour.

Why This Matters

This evidence is crucial for users who need a selective chemical probe. If a study requires specific inhibition of GPX4 without affecting other selenoproteins, ML210 is the appropriate choice. RSL3 should be selected when the research question involves broader disruption of the selenoproteome or TXNRD1 pathways.

• [1] Eaton, J.K., Ruberto, R.A., Kramm, A., et al. Selective covalent targeting of GPX4 using masked nitrile-oxide electrophiles. Nature Chemical Biology 16, 497–506 (2020). View Source

Differential Rescue of RSL3-Induced Ferroptosis by Liproxstatin-1 and Ferrostatin-1

Ferroptosis induced by RSL3 can be fully rescued by the radical-trapping antioxidants ferrostatin-1 and liproxstatin-1, confirming that the cell death is driven by lipid peroxidation [1]. In a direct comparison, liproxstatin-1 (200 nM) provided complete protection against cell death induced by RSL3 (0.5 µM), whereas it failed to rescue cell death induced by staurosporine (an apoptosis inducer) or H2O2 (a necrosis inducer) [2]. This highlights the specificity of the RSL3-liproxstatin-1 interaction for the ferroptosis pathway.

Ferroptosis rescue specificity

Head-to-head

Liproxstatin-1 (200 nM) rescues RSL3-induced death
No rescue of staurosporine/H₂O₂ death

Confirms lipid peroxidation-dependent ferroptosis mechanism

Include ferrostatin-1/liproxstatin-1 as pathway validation controls

Evidence Dimension	Rescue of cell death by ferroptosis inhibitors
Target Compound Data	RSL3 (0.5 µM) induces cell death that is rescued by 200 nM liproxstatin-1 and 1.5 µM ferrostatin-1.
Comparator Or Baseline	Cell death induced by staurosporine (0.2 µM) or H2O2 (200 µM) is not rescued by liproxstatin-1 or ferrostatin-1.
Quantified Difference	Liproxstatin-1 provides a complete, dose-dependent rescue of RSL3-induced cell death but has no effect on staurosporine- or H2O2-induced cell death.
Conditions	Cellular assays with LOX-IMVI and other cancer cell lines.

Why This Matters

This data confirms the specificity of RSL3 as a ferroptosis inducer and provides a reliable control strategy. Procurement of RSL3 alongside ferrostatin-1 or liproxstatin-1 is essential for validating that observed cell death is indeed due to ferroptosis and not other forms of cell death.

• [1] Eaton, J.K., Ruberto, R.A., Kramm, A., et al. Selective covalent targeting of GPX4 using masked nitrile-oxide electrophiles. Nature Chemical Biology 16, 497–506 (2020). View Source
• [2] Friedmann Angeli, J.P., Schneider, M., Proneth, B., et al. Inactivation of the ferroptosis regulator Gpx4 triggers acute renal failure in mice. Nature Cell Biology 16, 1180–1191 (2014). View Source

Limited In Vivo Utility of RSL3 Due to Documented Poor Pharmacokinetic Properties

While RSL3 is an indispensable tool compound for in vitro studies, its direct application in vivo is significantly limited by well-documented poor pharmacokinetic (PK) properties and toxicity to normal cells [1]. Unlike some other ferroptosis modulators being developed with improved drug-like properties, RSL3's PK profile restricts its use in animal models to specialized administration protocols (e.g., intraperitoneal injection with specific formulation vehicles) or to combination studies where its effective concentration can be lowered [2].

In vivo PK limitation

Class-level inference

Documented poor pharmacokinetics and normal-cell toxicity

Primarily an in vitro tool; in vivo use requires specialized formulation

Combination strategies (e.g., non-thermal plasma) may lower required dose

Evidence Dimension	In vivo applicability and pharmacokinetics
Target Compound Data	RSL3: Poor pharmacokinetic properties and toxicity to normal cells limit its clinical application and standard in vivo use.
Comparator Or Baseline	Newer-generation ferroptosis inducers (e.g., some PROTACs or optimized analogs) are being developed to overcome these PK limitations.
Quantified Difference	RSL3 is primarily an in vitro tool compound; its in vivo use requires complex formulations or synergistic combinations to achieve efficacy, unlike standard small molecule therapeutics.
Conditions	In vivo xenograft mouse models and PK studies.

Why This Matters

This is a critical differentiator for procurement. RSL3 should be purchased with the clear understanding that it is a powerful in vitro tool but is not a lead-like molecule for in vivo pharmacology studies without significant formulation development or use in combination therapies.

• [1] Peng, S., Chen, G., Yu, K.N., et al. Synergism of non-thermal plasma and low concentration RSL3 triggers ferroptosis via promoting xCT lysosomal degradation through ROS/AMPK/mTOR axis in lung cancer cells. Cell Communication and Signaling 22, 112 (2024). View Source
• [2] Li, S., He, Y., Chen, K., et al. RSL3 Drives Ferroptosis through NF-κB Pathway Activation and GPX4 Depletion in Glioblastoma. Oxidative Medicine and Cellular Longevity 2021, 6670889 (2021). View Source

RSL3's Selectivity for RAS-Mutant Tumor Cells Compared to Broader-Spectrum Ferroptosis Inducers

RSL3 was originally identified in a synthetic lethal screen for compounds that selectively kill engineered human fibroblasts expressing oncogenic RAS [1]. This selectivity profile is a defining feature of RSL3 compared to other ferroptosis inducers. For instance, while ML210 exhibits cell-killing activity similar to RSL3 across a broad panel of 821 cancer cell lines, RSL3's initial discovery and subsequent studies emphasize a more pronounced sensitivity in RAS-mutant lines, which is a key experimental variable [2].

RAS-mutant selectivity

Cross-study comparable

FERscore correlation: -0.509 (breast cancer lines)
Historically validated in oncogenic RAS models

Reported RAS-mutant context; broader selectivity may exist

ML162/ML210 show similar FERscore correlations in panel screens

Evidence Dimension	Selectivity for cells with oncogenic RAS mutations
Target Compound Data	RSL3: Selectively lethal to tumor cells bearing oncogenic RAS. Correlation between FERscore (a ferroptosis sensitivity metric) and RSL3 AUC is -0.509 in breast cancer cell lines.
Comparator Or Baseline	ML162 and ML210 show similar broad cell-killing activity across a panel of 821 cancer lines, with FERscore-AUC correlations of -0.51 and -0.447, respectively, in breast cancer lines.
Quantified Difference	The correlation coefficients indicate that all three compounds have a similar moderate negative correlation with ferroptosis sensitivity scores in this specific dataset, but the selectivity narrative for RSL3 is strongly tied to oncogenic RAS.
Conditions	Panel of 821 cancer cell lines and breast cancer cell-line data from the Cancer Therapeutics Response Portal (CTRP) and Cancer Cell Line Encyclopedia (CCLE).

Why This Matters

For researchers investigating synthetic lethal interactions with oncogenic RAS, RSL3 is the historically validated and literature-supported tool compound. While its spectrum may be broader than initially thought, its established connection to RAS-mutant cancers makes it the preferred choice for these specific experimental contexts.

• [1] Yang, W.S., Stockwell, B.R. Synthetic Lethal Screening Identifies Compounds Activating Iron-Dependent, Nonapoptotic Cell Death in Oncogenic-RAS-Harboring Cancer Cells. Chemistry & Biology 15, 234–245 (2008). View Source
• [2] Eaton, J.K., Ruberto, R.A., Kramm, A., et al. Selective covalent targeting of GPX4 using masked nitrile-oxide electrophiles. Nature Chemical Biology 16, 497–506 (2020). View Source

Optimal Research Applications for RSL3 Based on Its Validated Properties

In Vitro Mechanistic Studies of Ferroptosis and Selenoproteome Disruption

RSL3 is the gold-standard chemical probe for inducing ferroptosis in cell culture. Given its broad selenoprotein reactivity, it is ideal for investigating the functional consequences of pan-selenoprotein inhibition, not just GPX4 inactivation. Researchers studying the integrated role of the glutathione and thioredoxin antioxidant systems should select RSL3. Crucially, all such experiments must be paired with ferroptosis inhibitors like ferrostatin-1 or liproxstatin-1 to confirm the specific mode of cell death [1][2]. For studies requiring specific GPX4 inhibition, ML210 is the superior choice [3].

Synthetic Lethality Screens in RAS-Mutant Cancer Models

For laboratories conducting genetic or chemical screens to identify vulnerabilities in cancers driven by oncogenic RAS mutations (e.g., KRAS, NRAS), RSL3 is the most appropriate inducer of ferroptosis. Its historical and mechanistic link to RAS-selective lethality makes it the relevant tool compound for validating hits and exploring the intersection of RAS signaling and ferroptosis sensitivity [4].

Structure-Activity Relationship (SAR) and Chemical Probe Development

RSL3's well-defined chloroacetamide warhead and tetrahydro-β-carboline core make it a valuable starting point for medicinal chemistry efforts. Researchers focused on developing novel GPX4 degraders (e.g., via PROTACs) or optimizing non-covalent inhibitors frequently use RSL3 as a reference compound and chemical scaffold. Its characterized, albeit poor, PK profile also serves as a benchmark for demonstrating improvements in next-generation analogs [5].

Controlled In Vivo Studies with Documented Formulations and Synergistic Combinations

While RSL3's poor pharmacokinetic properties and toxicity limit its routine in vivo use [6], it can be employed in specialized animal studies. This requires using specific formulation vehicles (e.g., 2% DMSO+30% PEG 300+2% Tween 80+ddH2O) and intraperitoneal administration . Its most effective in vivo application, as demonstrated in recent work, involves combination strategies, such as synergism with non-thermal plasma, which allows for the use of lower, better-tolerated doses of RSL3 [6].

Application

Selection Property

Validation Focus

Ferroptosis pathway studies

Broad selenoproteome reactivity

Ferroptosis inhibitor rescue control (ferrostatin-1 / liproxstatin-1)

RAS-mutant cancer model research

Reported RAS-selective lethality context

Model-specific ferroptosis sensitivity and synthetic lethality review

Chemical probe development

Reference scaffold (chloroacetamide warhead)

Benchmark for PK and selectivity optimization

In vivo combination studies

Formulation-dependent exposure context

Dose-model and vehicle verification; synergy with non-thermal plasma

• [1] Cheff, D.M., Huang, C., Scholzen, K.C., et al. The ferroptosis inducing compounds RSL3 and ML162 are not direct inhibitors of GPX4 but of TXNRD1. Redox Biology 62, 102703 (2023). View Source
• [2] Eaton, J.K., Ruberto, R.A., Kramm, A., et al. Selective covalent targeting of GPX4 using masked nitrile-oxide electrophiles. Nature Chemical Biology 16, 497–506 (2020). View Source
• [3] Eaton, J.K., Ruberto, R.A., Kramm, A., et al. Selective covalent targeting of GPX4 using masked nitrile-oxide electrophiles. Nature Chemical Biology 16, 497–506 (2020). View Source
• [4] Yang, W.S., Stockwell, B.R. Synthetic Lethal Screening Identifies Compounds Activating Iron-Dependent, Nonapoptotic Cell Death in Oncogenic-RAS-Harboring Cancer Cells. Chemistry & Biology 15, 234–245 (2008). View Source
• [5] Ding, Y., Li, Y., Wang, J., et al. Structure-activity relationship study of RSL3-based GPX4 degraders and its potential noncovalent optimization. European Journal of Medicinal Chemistry 252, 115393 (2023). View Source
• [6] Peng, S., Chen, G., Yu, K.N., et al. Synergism of non-thermal plasma and low concentration RSL3 triggers ferroptosis via promoting xCT lysosomal degradation through ROS/AMPK/mTOR axis in lung cancer cells. Cell Communication and Signaling 22, 112 (2024). View Source